Cas no 1179084-15-1 (2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol)

• Product Name: 2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol
• CAS No: 1179084-15-1
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 2161304
• Update Time: 2025-05-22

2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol
• 2-(((1-Methylpyrrolidin-3-yl)methyl)amino)ethanol
• AM90872
• 2-[(1-methylpyrrolidin-3-ylmethyl)amino]ethanol

• Inchi： 1S/C8H18N2O/c1-10-4-2-8(7-10)6-9-3-5-11/h8-9,11H,2-7H2,1H3
• InChI Key： BBSWNBPUZRGWLP-UHFFFAOYSA-N
• SMILES： OCCNCC1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol

Comprehensive Overview of 2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol (CAS No. 1179084-15-1)

2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol (CAS No. 1179084-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a pyrrolidine ring substituted with a methyl group and an ethanolamine side chain. Its molecular formula and weight make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and drug candidates.

The compound's structure is characterized by the presence of both amino and hydroxyl functional groups, which contribute to its solubility in polar solvents and its ability to participate in hydrogen bonding. These properties are critical in medicinal chemistry, where 2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol is often utilized as a building block for central nervous system (CNS) targeting molecules. Researchers have explored its potential in modulating neurotransmitter systems, making it a subject of interest for neurological disorder research.

In recent years, the demand for high-purity chemical intermediates like 2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's CAS No. 1179084-15-1 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery pipelines. Its applications extend to catalysis and material science, where its bifunctional nature enables the design of novel ligands and chelating agents.

From a synthetic perspective, 2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol is typically prepared through reductive amination or nucleophilic substitution reactions, leveraging the reactivity of its pyrrolidine core. The compound's stability under physiological conditions has also prompted investigations into its use as a prodrug moiety, enhancing the bioavailability of therapeutic agents. This aligns with current trends in green chemistry, where researchers prioritize sustainable synthesis methods to minimize environmental impact.

The pharmacological profile of 2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol remains an active area of study, with recent publications highlighting its potential in G-protein-coupled receptor (GPCR) modulation. Given the rising prevalence of neurodegenerative diseases and mental health disorders, this compound's role in developing next-generation therapeutics cannot be overstated. Its CAS No. 1179084-15-1 is often associated with patents and preclinical studies, underscoring its commercial and scientific value.

In conclusion, 2-[(1-Methyl-pyrrolidin-3-ylmethyl)-amino]-ethanol (CAS No. 1179084-15-1) represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications—from drug design to catalysis—demonstrate its versatility, while ongoing studies continue to uncover new potentials. As the scientific community shifts toward targeted therapies and molecular precision, this compound is poised to play an even more prominent role in shaping the future of healthcare innovation.